Cas no 131419-12-0 ([1,1'-Biphenyl]-4-sulfinic acid, sodium salt)

• Product Name: [1,1'-Biphenyl]-4-sulfinic acid, sodium salt
• CAS No: 131419-12-0
• MF: C₁₂H₉NaO₂S
• MW: 240.25343298912
• CID: 4765354
• PubChem ID: 23671742
• Update Time: 2025-08-05

[1,1'-Biphenyl]-4-sulfinic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfinic acid, sodium salt
• Sodium [1,1'-biphenyl]-4-sulfinate
• sodium 4-phenylbenzene-1-sulfinate
• F72432
• Sodium [1,1''-biphenyl]-4-sulfinate
• [1,1'-Biphenyl]-4-sulfinic acid, sodium salt (1:1)
• EN300-722597
• 131419-12-0

• Inchi： 1S/C12H10O2S.Na/c13-15(14)12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9H,(H,13,14);/q;+1/p-1
• InChI Key： ZCOLEKULGWLSNN-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 240.02209498g/mol
• Monoisotopic Mass: 240.02209498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on [1,1'-Biphenyl]-4-sulfinic acid, sodium salt

Recent Advances in the Application of [1,1'-Biphenyl]-4-sulfinic acid, sodium salt (CAS: 131419-12-0) in Chemical Biology and Pharmaceutical Research

The compound [1,1'-Biphenyl]-4-sulfinic acid, sodium salt (CAS: 131419-12-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, medicinal chemistry, and biochemical assays. This research brief aims to provide an overview of the latest advancements and findings related to this compound, highlighting its potential in various therapeutic areas and its role in modern scientific investigations.

Recent studies have demonstrated that [1,1'-Biphenyl]-4-sulfinic acid, sodium salt serves as a critical intermediate in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are a well-known class of compounds with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The unique structural features of this compound, such as its biphenyl core and sulfinic acid moiety, make it an attractive scaffold for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting key enzymes involved in inflammatory pathways, showcasing its potential in treating chronic inflammatory diseases.

In addition to its role in drug synthesis, [1,1'-Biphenyl]-4-sulfinic acid, sodium salt has been employed in biochemical assays to study protein-ligand interactions. Its ability to act as a sulfinylating agent has been leveraged in the modification of proteins and peptides, enabling researchers to probe the functional roles of specific amino acid residues. Recent publications have highlighted its use in the development of activity-based probes (ABPs) for enzymes such as cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative disorders. These studies underscore the compound's utility in elucidating enzyme mechanisms and identifying potential drug targets.

Furthermore, advancements in analytical techniques have facilitated the characterization and quantification of [1,1'-Biphenyl]-4-sulfinic acid, sodium salt in complex biological matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been employed to monitor the stability and metabolism of this compound in vitro and in vivo. Such methodologies are crucial for understanding the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold, paving the way for their clinical translation.

Despite its promising applications, challenges remain in optimizing the synthetic routes for [1,1'-Biphenyl]-4-sulfinic acid, sodium salt to improve yield and purity. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to enhance the sustainability of its production. These innovations not only address environmental concerns but also align with the growing demand for eco-friendly pharmaceutical manufacturing processes.

In conclusion, [1,1'-Biphenyl]-4-sulfinic acid, sodium salt (CAS: 131419-12-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to biochemical probing, highlight its significance in advancing scientific knowledge and therapeutic development. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and personalized medicine, solidifying its role in the next generation of biomedical innovations.